Cas no 2229363-47-5 (2-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine
• CAS No: 2229363-47-5
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6000361
• PubChem ID: 165645240
• Update Time: 2025-08-03

2-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine
• 2-[1-(4-bromo-2-methylphenyl)cyclopropyl]ethan-1-amine
• 2229363-47-5
• EN300-1916725

• Inchi： 1S/C12H16BrN/c1-9-8-10(13)2-3-11(9)12(4-5-12)6-7-14/h2-3,8H,4-7,14H2,1H3
• InChI Key： AYSZDLJPMBCIHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(CCN)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-bromo-2-methylphenyl)cyclopropylethan-1-amine

2-1-(4-Bromo-2-Methylphenyl)cyclopropylethan-1-Amine: A Comprehensive Overview

2-1-(4-Bromo-2-Methylphenyl)cyclopropylethan-1-Amine, also known by its CAS number NO2229363-47-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with an ethanamine group and a substituted phenyl moiety. The presence of the bromine atom at the 4-position of the phenyl ring adds to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The synthesis of this compound typically involves multi-step processes, often starting from readily available aromatic precursors. The introduction of the cyclopropane ring is a critical step, as it imparts rigidity to the molecule and enhances its stability. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, making this compound more accessible for large-scale applications.

In terms of applications, 2-1-(4-Bromo-2-Methylphenyl)cyclopropylethan-1-Amine has shown promise in the development of novel pharmaceutical agents. Its structure allows for versatile functionalization, enabling it to serve as a scaffold for drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. Additionally, its ability to form stable amide bonds makes it an attractive candidate for peptide-based drug design.

The compound's electronic properties also make it suitable for use in materials science. Its conjugated system can be exploited in the development of organic semiconductors and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such applications highlight its versatility across different scientific disciplines.

From a toxicological perspective, understanding the safety profile of NO2229363-47-5 is crucial for its responsible use. Preliminary studies indicate that it exhibits low acute toxicity, but long-term effects require further investigation. Regulatory bodies have emphasized the importance of conducting comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 2-1-(4-Bromo-2-Methylphenyl)cyclopropylethan-1-Amine represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure, coupled with recent advances in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to various fields in the coming years.